Cas no 1479761-50-6 (1-(1,3-Thiazol-2-yl)ethanesulfonamide)

• Product Name: 1-(1,3-Thiazol-2-yl)ethanesulfonamide
• CAS No: 1479761-50-6
• MF: C₅H₈N₂O₂S₂
• MW: 192.259218215942
• CID: 5282105
• Update Time: 2025-10-30

1-(1,3-Thiazol-2-yl)ethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-thiazol-2-yl)ethane-1-sulfonamide
• 1-(1,3-Thiazol-2-yl)ethanesulfonamide
• 2-Thiazolemethanesulfonamide, α-methyl-

• Inchi： 1S/C5H8N2O2S2/c1-4(11(6,8)9)5-7-2-3-10-5/h2-4H,1H3,(H2,6,8,9)
• InChI Key： JFICHANYFXNYEY-UHFFFAOYSA-N
• SMILES： S(C(C)C1=NC=CS1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 221
• XLogP3: -0.1
• Topological Polar Surface Area: 110

Additional information on 1-(1,3-Thiazol-2-yl)ethanesulfonamide

1-(1,3-Thiazol-2-yl)ethanesulfonamide: A Comprehensive Overview of CAS No. 1479761-50-6

1-(1,3-Thiazol-2-yl)ethanesulfonamide (CAS No. 1479761-50-6) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The chemical structure of 1-(1,3-Thiazol-2-yl)ethanesulfonamide consists of a thiazole ring linked to an ethanesulfonamide moiety. The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom, while the ethanesulfonamide group is a sulfonic acid derivative with an amide functional group. This combination imparts specific chemical and biological characteristics to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 1-(1,3-Thiazol-2-yl)ethanesulfonamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for serious infections in immunocompromised patients. The researchers found that the compound's antifungal mechanism involves disrupting the cell membrane integrity and inhibiting ergosterol biosynthesis, which are crucial for fungal survival.

In addition to its antifungal properties, 1-(1,3-Thiazol-2-yl)ethanesulfonamide has shown promise in cancer research. A 2023 study published in Cancer Research demonstrated that this compound selectively inhibits the growth of human breast cancer cells (MCF-7) by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that 1-(1,3-Thiazol-2-yl)ethanesulfonamide could be a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 1-(1,3-Thiazol-2-yl)ethanesulfonamide have also been investigated to assess its suitability as a therapeutic agent. A preclinical study conducted in 2024 evaluated the oral bioavailability and distribution of the compound in animal models. The results indicated that 1-(1,3-Thiazol-2-yl)ethanesulfonamide exhibits good oral bioavailability and is rapidly absorbed into the bloodstream. Furthermore, it shows favorable tissue distribution and low toxicity profiles, making it a promising candidate for further clinical development.

The synthesis of 1-(1,3-Thiazol-2-yl)ethanesulfonamide has been optimized to improve yield and purity. One common synthetic route involves the reaction of 2-aminothiazole with ethanesulfonyl chloride in the presence of a base such as triethylamine. This method provides high yields and can be scaled up for industrial production. The purity of the final product can be confirmed using techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In conclusion, 1-(1,3-Thiazol-2-yl)ethanesulfonamide (CAS No. 1479761-50-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new treatments for fungal infections and cancer. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical applications.